N1-methyl-3-(methylthio)-6,7-dihydrobenzo[c]thiophene-1-carboxamide

• IUPAC Name: N-methyl-3-methylsulfanyl-6,7-dihydro-2-benzothiophene-1-carboxamide
• InChI: InChI=1S/C11H13NOS2/c1-12-10(13)9-7-5-3-4-6-8(7)11(14-2)15-9/h4,6H,3,5H2,1-2H3,(H,12,13)
• InChI Key: GJWVQSCZTVQOFG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C2CCC=CC2=C(S1)SC
• Molecular Formula: C11H13NOS2
• DSSTOX Substance ID: DTXSID30381117
• Molecular Weight: 239.4 g/mol
• CAS No.: 175202-56-9

Description

N1-methyl-3-(methylthio)-6,7-dihydrobenzo[c]thiophene-1-carboxamide is a useful research compound. Its molecular formula is C11H13NOS2 and its molecular weight is 239.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Compounds similar to N1-methyl-3-(methylthio)-6,7-dihydrobenzo[c]thiophene-1-carboxamide have demonstrated antibacterial properties . For instance, a study synthesized and tested derivatives for in vitro antimicrobial activity, showing effectiveness against bacteria like Staphylococcus aureus and Bacillus subtilis (Tehranchian et al., 2005).

Anti-Inflammatory Agents

• Related compounds have been found to inhibit cell adhesion molecules like E-selectin, ICAM-1, and VCAM-1, suggesting potential anti-inflammatory applications . PD 144795, a compound in this category, showed oral activity in various inflammation models (Boschelli et al., 1995).

Anticancer Activity

• Some derivatives have shown promise in overcoming cancer chemoresistance , particularly by inhibiting angiogenesis and P-glycoprotein efflux pump activity. This indicates potential utility in enhancing the efficacy of chemotherapy drugs (Mudududdla et al., 2015).

Synthesis of Novel Compounds

• These compounds serve as intermediates in the synthesis of other complex chemical structures with various applications. For example, they have been used in the synthesis of benzo[b]thiophene derivatives, which are important in pharmaceutical chemistry (Datta & De, 1989).

Role in Chemical Synthesis

• The compound is also involved in synthesizing bifunctional Cu(I) chelators , indicating its utility in creating compounds for sensing applications (Massing & Planalp, 2015).

Mechanism of Action

Target of Action

Thiophene derivatives, to which this compound belongs, have been reported to interact with a wide range of biological targets, including various enzymes and receptors .

Mode of Action

It’s known that thiophene derivatives can exhibit a variety of biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Biochemical Pathways

Thiophene derivatives have been reported to interact with various biochemical pathways, depending on their specific structure and the biological target they interact with .

Result of Action

Thiophene derivatives have been reported to exhibit a variety of biological effects, depending on their specific structure and the biological target they interact with .

Safety and Hazards

Thiophene is a combustible liquid. It is recommended to keep it away from heat/sparks/open flames/hot surfaces and to store it in a well-ventilated place.

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.